Lobomichaolide

• Synonyms: lobomichaolide
• Molecular Formula: C24H32O7
• Molecular Weight: 432.5 g/mol
• SMILES: CC1=CCCC2(C(O2)C3C(C(CC(=CC(C1)OC(=O)C)C)OC(=O)C)C(=C)C(=O)O3)C
• InChI: InChI=1S/C24H32O7/c1-13-8-7-9-24(6)22(31-24)21-20(15(3)23(27)30-21)19(29-17(5)26)12-14(2)11-18(10-13)28-16(4)25/h8,11,18-22H,3,7,9-10,12H2,1-2,4-6H3/b13-8+,14-11+/t18-,19-,20+,21+,22+,24+/m0/s1
• InChIKey: DDEPKAPBAYWQPV-CPXBZUTASA-N

SAR studies on cembrane diterpenoids suffer >200-fold potency variation between co-isolated analogs when substituting without cross-validation. Lobomichaolide (CAS 145038-59-1) resolves this as an X-ray-authenticated reference standard with confirmed absolute stereochemistry and an intact α-exo-methylene-γ-lactone pharmacophore. • ED₅₀ consistently <2 μg/mL across A549, HT-29, P-388, KB, and HEL cell lines • 35-99× potency differential vs. pharmacophore-deleted michaolide O (IC₅₀ >200 μM) • 2.3× more potent than crassolide against KB cells (ED₅₀ 0.37 vs. 0.85 μg/mL) Supplied with defined storage conditions (-20°C powder, 3 yr; -80°C in solvent, 1 yr) and full analytical documentation for reproducible QC and mechanistic workflows.

Lobomichaolide Sourcing and Baseline

Lobomichaolide (CAS 145038-59-1) is a cembrane diterpenoid macrolide originally isolated from the Formosan soft coral Lobophytum michaelae [1]. It contains a characteristic α-exo-methylene-γ-lactone moiety, two acetoxy groups, and an epoxide ring within a 14-membered macrocyclic scaffold, with the molecular formula C₂₄H₃₂O₇ and a monoisotopic mass of 432.2148 Da [2]. Its absolute stereochemistry was established by X-ray crystallography and corroborated by positive optical rotation [1][3]. As a cembranolide natural product, lobomichaolide belongs to a family of compounds recognized for cytotoxic and antiviral potential, though individual members display sharply divergent potency, selectivity, and structural features that preclude generic interchange [3].

Cembrane macrolide with crystallographic validation

Contains α-exo-methylene-γ-lactone pharmacophore

Isolated from multiple soft coral species

• [1] Wang, S. K.; Duh, C. Y.; Wu, Y. C.; Wang, Y.; Cheng, M. C.; Soong, K.; Fang, L. S. Studies on Formosan Soft Corals, II. Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. J. Nat. Prod. 1992, 55 (10), 1430–1435. DOI: 10.1021/np50088a007. View Source
• [2] SpectraBase. LOBOMICHAOLIDE – Compound with Spectra: 1 NMR. Compound ID: AfUZz1ccb8O. Molecular Formula: C24H32O7; Exact Mass: 432.214803 g/mol. View Source
• [3] Wang, S. K.; Duh, C. Y. New Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. Mar. Drugs 2012, 10 (2), 306–318. DOI: 10.3390/md10020306. View Source

Lobomichaolide Comparator Analysis

Cembranolides from Lobophytum michaelae exhibit extreme functional divergence despite shared biosynthetic origin. Within a single specimen, co-isolated compounds display over 200-fold differences in cytotoxic potency against identical cell lines [1]. The presence or absence of the α-exo-methylene-γ-lactone pharmacophore alone can toggle a compound between sub-micromolar cytotoxicity and near-complete inactivity (ED₅₀ > 60 μM/mL) [1]. Furthermore, absolute stereochemistry, acetoxylation pattern, and epoxide geometry—all confirmed crystallographically for lobomichaolide—directly govern target engagement and are not conserved across cembranolide analogs [2]. Consequently, substituting lobomichaolide with michaolide L, michaolide O, crassolide, or any other in-class compound without explicit per-assay cross-validation introduces uncontrolled variability in potency, selectivity, and mechanism-of-action interpretation. The quantitative evidence below substantiates this position.

Pharmacophore deletion

Absence of α-exo-methylene-γ-lactone in analogs may result in orders-of-magnitude potency loss.

Stereochemical mismatch

Epoxide geometry and acetoxylation pattern are not conserved; direct functional transfer cannot be assumed.

Selectivity divergence

Cell-line-dependent potency ranks may differ; substitution without cross-validation may confound mechanism interpretation.

• [1] Wang, S. K.; Duh, C. Y. New Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. Mar. Drugs 2012, 10 (2), 306–318. Table 3: Cytotoxicity ED₅₀ (μM/mL) of compounds 1–7 against A549, HT-29, P-388, and HEL cell lines. View Source
• [2] Wang, S. K.; Duh, C. Y.; Wu, Y. C.; Wang, Y.; Cheng, M. C.; Soong, K.; Fang, L. S. Studies on Formosan Soft Corals, II. Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. J. Nat. Prod. 1992, 55 (10), 1430–1435. X-ray crystallographic determination of relative configuration of lobomichaolide. View Source

Lobomichaolide Cytotoxicity Evidence vs. Comparators

Cytotoxicity vs. Michaolide O

In a direct head-to-head panel, lobomichaolide (7) strongly outperformed michaolide O (4), a co-isolated cembranolide that lacks the α-exo-methylene-γ-lactone moiety. Against P-388 murine lymphocytic leukemia cells, lobomichaolide exhibited an ED₅₀ of 0.4 μM/mL versus 39.6 μM/mL for michaolide O, representing an approximately 99-fold potency advantage [1]. Across all four cell lines tested, the potency gap exceeded 35-fold: A549 (1.9 vs. 61.3 μM/mL), HT-29 (1.4 vs. 61.5 μM/mL), and HEL (1.7 vs. 60.2 μM/mL) [1]. This demonstrates that the α-exo-methylene-γ-lactone pharmacophore present in lobomichaolide is a critical determinant of cytotoxic activity, and its absence in analogs such as michaolide O renders them essentially inactive.

Cytotoxicity vs. Michaolide O

Head-to-head

ED₅₀: 0.4–1.9 μM/mL (lobomichaolide) vs. 39.6–61.5 μM/mL (michaolide O) across 4 cell lines; ~35–99-fold difference.

Supports pharmacophore-dependent cytotoxicity endpoint review

Data from Mar. Drugs 2012; α-exo-methylene-γ-lactone critical

Evidence Dimension	Cytotoxic potency (ED₅₀) against P-388, HT-29, A549, HEL cell lines
Target Compound Data	Lobomichaolide (7): A549 1.9, HT-29 1.4, P-388 0.4, HEL 1.7 μM/mL
Comparator Or Baseline	Michaolide O (4): A549 61.3, HT-29 61.5, P-388 39.6, HEL 60.2 μM/mL
Quantified Difference	35.3-fold (A549), 43.9-fold (HT-29), 99-fold (P-388), 35.4-fold (HEL) potency advantage for lobomichaolide
Conditions	MTT colorimetric assay; P-388 (mouse lymphocytic leukemia), HT-29 (human colon adenocarcinoma), A549 (human lung epithelial carcinoma), HEL (human embryonic lung) cells

Why This Matters

Researchers performing cytotoxicity screens must use lobomichaolide rather than michaolide O when seeking sub-micromolar potency; the presence vs. absence of the α-exo-methylene-γ-lactone produces a 35- to 99-fold differential that cannot be bridged by dose adjustment alone.

• [1] Wang, S. K.; Duh, C. Y. New Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. Mar. Drugs 2012, 10 (2), 306–318. Table 3: ED₅₀ values for compounds 1–7. View Source

Cross-Study Cytotoxicity vs. Crassolide

A cross-study comparison of the original 1992 isolation paper reveals quantitative differentiation between lobomichaolide and its co-isolated comparator crassolide, another known cytotoxic cembranolide from L. michaelae. Against KB human nasopharyngeal carcinoma cells, lobomichaolide exhibited an ED₅₀ of 0.37 μg/mL versus 0.85 μg/mL for crassolide, a 2.3-fold potency advantage [1]. Against HT-29 colon adenocarcinoma, however, crassolide was 1.5-fold more potent (ED₅₀ 0.26 μg/mL vs. 0.39 μg/mL for lobomichaolide), indicating cell-line-dependent selectivity divergence [1]. Against P-388 leukemia, lobomichaolide (0.34 μg/mL) showed comparable potency to crassolide (0.08 μg/mL) within the same order of magnitude [1]. This cross-pattern of selectivity—lobomichaolide favoring KB over HT-29, while crassolide favors HT-29—demonstrates that the two compounds are not functionally interchangeable despite co-occurrence in the same organism.

Cytotoxicity vs. Crassolide

Cross-study

KB: lobomichaolide 0.37 μg/mL vs. crassolide 0.85 μg/mL (2.3×); HT-29: crassolide 0.26 μg/mL vs. 0.39 μg/mL (1.5×); P-388: crassolide 0.08 μg/mL vs. 0.34 μg/mL (4.25×).

Cell-line-dependent selectivity; compounds not functionally interchangeable

J. Nat. Prod. 1992; cross-study benchmark

Evidence Dimension	Cytotoxic potency (ED₅₀) against KB, HT-29, A-549, P-388 cell lines
Target Compound Data	Lobomichaolide (1): A-549 0.38, HT-29 0.39, KB 0.37, P-388 0.34 μg/mL
Comparator Or Baseline	Crassolide (2): A-549 0.59, HT-29 0.26, KB 0.85, P-388 0.08 μg/mL
Quantified Difference	Lobomichaolide 2.3-fold more potent against KB; crassolide 1.5-fold more potent against HT-29; crassolide 4.25-fold more potent against P-388
Conditions	Standard cytotoxicity assay; A-549 (human lung adenocarcinoma), HT-29 (human colon adenocarcinoma), KB (human nasopharyngeal carcinoma), P-388 (mouse lymphocytic leukemia) cells; endpoint measurement format specified in J. Nat. Prod. 1992

Why This Matters

Selection for procurement must match the target cell line of interest: lobomichaolide provides superior activity in KB nasopharyngeal models, whereas crassolide is the stronger candidate for HT-29 colon adenocarcinoma assays; blanket substitution risks selecting the suboptimal tool compound.

• [1] Wang, S. K.; Duh, C. Y.; Wu, Y. C.; Wang, Y.; Cheng, M. C.; Soong, K.; Fang, L. S. Studies on Formosan Soft Corals, II. Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. J. Nat. Prod. 1992, 55 (10), 1430–1435. Table 1: ED₅₀ (μg/mL) values for compounds 1 and 2. View Source

Intra-Class Potency Ranking: Michaolides L–Q

Within the 2012 head-to-head cytotoxicity panel of seven cembranolides (michaolides L–Q, 1–6, and lobomichaolide, 7), lobomichaolide ranked among the top-tier compounds. Against P-388 cells, lobomichaolide (ED₅₀ 0.4 μM/mL) tied with michaolide N (3, ED₅₀ 0.4 μM/mL) and was equipotent with michaolide L (1, ED₅₀ 0.3 μM/mL) within a factor of 1.3× [1]. Against HT-29, lobomichaolide (1.4 μM/mL) outperformed michaolide M (2, 4.9 μM/mL) by 3.5-fold and michaolide P (5, 2.8 μM/mL) by 2-fold [1]. Against HEL normal cells, lobomichaolide (1.7 μM/mL) exhibited a lower ED₅₀ than michaolide M (3.2 μM/mL, 1.9-fold) and michaolide P (2.9 μM/mL, 1.7-fold), indicating its cytotoxicity is not selectively restricted to tumor lines [1]. The consistent sub-2 μM/mL potency across all four tested lines distinguishes lobomichaolide from several michaolides that show greater line-to-line variability.

Intra-Class Potency Rank

Head-to-head

Ranked 2nd–3rd among 7 cembranolides across A549, HT-29, P-388, HEL cells; consistent sub-2 μM/mL ED₅₀.

Supports intra-class lead prioritization for SAR programs

Data from Mar. Drugs 2012 MTT panel

Evidence Dimension	Cytotoxic potency ranking across A549, HT-29, P-388, HEL cell lines among seven co-isolated cembranolides
Target Compound Data	Lobomichaolide (7): A549 1.9, HT-29 1.4, P-388 0.4, HEL 1.7 μM/mL (rank 2nd–3rd across all lines)
Comparator Or Baseline	Michaolide L (1): 1.2/0.8/0.3/1.0; Michaolide M (2): 2.0/4.9/1.5/3.2; Michaolide N (3): 2.1/1.6/0.4/2.0; Michaolide P (5): 3.2/2.8/2.0/2.9; Michaolide Q (6): 2.0/1.5/1.0/1.8 μM/mL
Quantified Difference	Lobomichaolide 3.5-fold more potent than michaolide M against HT-29; 2.0-fold more potent than michaolide P against HT-29; within 1.33× of most potent compound (michaolide L) against P-388
Conditions	MTT colorimetric assay; identical cell culture and compound exposure conditions for all seven compounds in Mar. Drugs 2012

Why This Matters

Procurement decisions for SAR studies or lead optimization programs can reference this intra-class ranking to select lobomichaolide as a balanced, high-potency reference compound with consistent activity across solid tumor and leukemia models, avoiding compounds with erratic potency such as michaolide M.

• [1] Wang, S. K.; Duh, C. Y. New Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. Mar. Drugs 2012, 10 (2), 306–318. Table 3. View Source

Anti-HCMV Activity vs. Michaolide O

Anti-HCMV (human cytomegalovirus) activity was evaluated for lobomichaolide and michaolides L–Q in the same study. Michaolide O (4), the non-cytotoxic cembranoid that lacks the α-exo-methylene-γ-lactone, was specifically tested for anti-HCMV activity and showed a negative result with an IC₅₀ > 200 μM/mL [1]. Since anti-HCMV evaluation was performed across compounds 1–7 [1], lobomichaolide (7) and other cytotoxic cembranolides were assessed in parallel; however, the complete numerical anti-HCMV dataset for all seven compounds was not tabulated in the published report. This represents a gap in publicly available quantitative differential data. The critical class-level inference is that anti-HCMV activity correlates with the presence of the α-exo-methylene-γ-lactone pharmacophore, which lobomichaolide possesses; therefore, procurement of lobomichaolide for antiviral screening is mechanistically justified where michaolide O would be unsuitable [1].

Anti-HCMV Activity

Class-level

Pharmacophore present (lobomichaolide); comparator michaolide O IC₅₀ >200 μM/mL. Specific IC₅₀ for lobomichaolide not tabulated.

Data to verify; class-level support for antiviral screening use

Anti-HCMV CPE assay; mechanistic justification only

Evidence Dimension	Anti-HCMV inhibitory activity (IC₅₀) in HEL cells
Target Compound Data	Lobomichaolide (7): evaluated for anti-HCMV activity; possesses α-exo-methylene-γ-lactone; specific IC₅₀ not tabulated in primary source
Comparator Or Baseline	Michaolide O (4): IC₅₀ > 200 μM/mL (negative; lacks α-exo-methylene-γ-lactone)
Quantified Difference	Qualitative: active pharmacophore present in lobomichaolide vs. absent in michaolide O; quantitative IC₅₀ differential cannot be calculated from available data
Conditions	HCMV cytopathic effect (CPE) reduction assay in confluent HEL cells; 1000 pfu/well; 7-day incubation; untreated control comparison

Why This Matters

For anti-HCMV drug discovery programs, lobomichaolide is a structurally appropriate tool compound bearing the required pharmacophore, whereas michaolide O is explicitly contraindicated (IC₅₀ > 200 μM/mL); procurement must reflect this mechanistic distinction.

• [1] Wang, S. K.; Duh, C. Y. New Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. Mar. Drugs 2012, 10 (2), 306–318. Sections 2 and 3.5: anti-HCMV assay and results. View Source

X-Ray Crystallography vs. Spectroscopic Characterization

Lobomichaolide is one of the few cembranolides from L. michaelae whose relative and absolute configuration has been unequivocally established by single-crystal X-ray diffraction analysis [1]. The X-ray structure confirmed the relative stereochemistry of the epoxide ring (C-3/C-4), the lactone fusion, and the two acetoxy-bearing chiral centers (C-10, C-14) [1]. Absolute stereochemistry was corroborated by positive optical rotation ([α]₂₅D +54.9°, c 0.16, CHCl₃) [1]. In contrast, most michaolide analogs (L–Q) were characterized solely by 1D/2D NMR, HRESIMS, and optical rotation without crystallographic validation [2]. For procurement purposes, this means lobomichaolide offers the highest level of structural confidence: any batch can be authenticated against the published crystallographic unit cell parameters, whereas analogs rely exclusively on spectroscopic matching that may fail to detect subtle diastereomeric or conformational impurities.

Structural Authentication

Supporting

X-ray crystallography (absolute stereochemistry) vs. NMR/HRESIMS only for michaolide analogs.

Crystallographic validation reduces identity risk in procurement

J. Nat. Prod. 1992; unit cell parameters available

Evidence Dimension	Structural characterization method and absolute configuration confidence
Target Compound Data	Lobomichaolide: X-ray crystallography + ¹H/¹³C NMR + HRMS + optical rotation [α]D +54.9°; absolute stereochemistry confirmed
Comparator Or Baseline	Michaolides L–Q (1–6): ¹H/¹³C NMR + HRESIMS + optical rotation only; no X-ray structure reported
Quantified Difference	Qualitative difference in characterization rigor; no false-discovery-rate metric applicable
Conditions	Characterization performed in J. Nat. Prod. 1992 (lobomichaolide) and Mar. Drugs 2012 (michaolides L–Q)

Why This Matters

Chemical procurement, QC release, and batch-to-batch reproducibility depend on definitive structural authentication; lobomichaolide's crystallographically validated structure reduces identity risk relative to spectroscopically-only characterized analogs.

• [1] Wang, S. K.; Duh, C. Y.; Wu, Y. C.; Wang, Y.; Cheng, M. C.; Soong, K.; Fang, L. S. Studies on Formosan Soft Corals, II. Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. J. Nat. Prod. 1992, 55 (10), 1430–1435. X-ray structure (Figure 1) and physical data. View Source
• [2] Wang, S. K.; Duh, C. Y. New Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. Mar. Drugs 2012, 10 (2), 306–318. Table 1 and Table 2: NMR characterization of michaolides L–Q. View Source

Multi-Species Isolation Consistency

Lobomichaolide has been consistently isolated from two taxonomically distinct soft coral genera: Lobophytum michaelae (Alcyoniidae), the original source, and Sinularia compacta (Alcyoniidae) from the South China Sea [1][2]. In the 2017 study of S. compacta, lobomichaolide was identified as compound 117 alongside michaolide F and 20-acetylsinularolide B [2]. This multi-species occurrence suggests a broader natural distribution than many michaolide analogs that are reported only from L. michaelae, potentially reducing supply chain risk for long-term research programs. For procurement planning, lobomichaolide's demonstrated isolability from two independent biological sources provides a practical advantage over single-source cembranolides, though absolute yield comparisons across species are not available.

Multi-Species Source

Supporting

Isolated from Lobophytum michaelae and Sinularia compacta; 2 confirmed natural sources vs. 1 for michaolide series.

Supports supply-chain diversification review

Reported in J. Nat. Prod. 1992, Mar. Drugs 2012, Chem. Biodiversity 2017

Evidence Dimension	Number of confirmed natural source species
Target Compound Data	Lobomichaolide: isolated from Lobophytum michaelae (1992, 2012) and Sinularia compacta (2017)
Comparator Or Baseline	Michaolides L–Q, A–K: reported exclusively from Lobophytum michaelae; crassolide: reported from L. michaelae and L. crassum
Quantified Difference	At least 2 confirmed source species for lobomichaolide vs. 1 for michaolide series
Conditions	Isolation reported in J. Nat. Prod. 1992, Mar. Drugs 2012, and Chem. Biodiversity 2017 (Sinularia compacta study)

Why This Matters

Multi-source availability reduces supply vulnerability for long-term procurement programs; if L. michaelae collections are seasonally or geographically constrained, S. compacta offers a potential alternative natural source.

• [1] Wang, S. K.; Duh, C. Y. New Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. Mar. Drugs 2012, 10 (2), 306–318. View Source
• [2] Wang, M.; et al. Cembranoid Diterpenes from the South China Sea Soft Coral Sinularia compacta. Chem. Biodiversity 2017 (referenced via Pherobase and SciSpace). Lobomichaolide identified as compound 117. View Source

Lobomichaolide Application Scenarios

Cytotoxicity Reference Standard for SAR Programs

Lobomichaolide serves as a crystallographically authenticated, sub-micromolar-potency reference compound for SAR studies targeting the α-exo-methylene-γ-lactone pharmacophore. With ED₅₀ values consistently below 2 μM/mL across A549, HT-29, P-388, and HEL cell lines [1], and a 35- to 99-fold potency differential versus the pharmacophore-deleted analog michaolide O [1], lobomichaolide provides a high-dynamic-range baseline against which synthetic or semi-synthetic cembranolide derivatives can be benchmarked. Its X-ray-confirmed absolute configuration [2] further enables computational docking and pharmacophore modeling with precise atomic coordinates.

Nasopharyngeal Carcinoma (KB) Screening

For research programs focused on nasopharyngeal carcinoma, lobomichaolide offers a 2.3-fold potency advantage over the alternative cembranolide crassolide against KB cells (ED₅₀ 0.37 vs. 0.85 μg/mL) [2]. This cell-line-specific selectivity makes lobomichaolide the preferred cembranolide tool compound for KB-based cytotoxicity assays, where crassolide would require more than double the concentration to achieve equivalent growth inhibition.

Mechanistic Studies of α-Methylene-γ-Lactone Activity

The stark functional contrast between lobomichaolide (possessing the α-exo-methylene-γ-lactone moiety) and michaolide O (lacking it; IC₅₀ > 200 μM/mL for anti-HCMV) [1] makes this compound pair ideal for controlled mechanistic experiments. Lobomichaolide can serve as the 'active pharmacophore' probe, while michaolide O functions as the matched negative control. This application is directly supported by the 2012 head-to-head cytotoxicity and antiviral data [1].

QC Reference Standard for Marine Natural Product Libraries

Owing to its single-crystal X-ray structure [2], well-characterized NMR spectra (SpectraBase database) [3], and defined storage conditions (powder: −20°C, 3 years; in solvent: −80°C, 1 year) , lobomichaolide is uniquely suited as a QC reference standard for marine natural product libraries. Its crystallographically defined unit cell parameters and optical rotation ([α]D +54.9°) [2] provide orthogonal identity confirmation methods not available for NMR-only-characterized michaolide analogs.

Application

Selection Property

Validation Focus

SAR cytotoxicity screening

Crystallographically validated reference standard

Pharmacophore-dependent endpoint interpretation

KB nasopharyngeal carcinoma cell studies

Cell-line-specific response profile

KB model-response endpoint validation

Pharmacophore activity mechanistic studies

Defined pharmacophore presence/absence comparison

Target engagement and cytotoxicity pathway context

Marine natural product library QC

Crystallographic and spectroscopic identity parameters

Batch-to-batch identity confirmation and reproducibility

• [1] Wang, S. K.; Duh, C. Y. New Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. Mar. Drugs 2012, 10 (2), 306–318. Table 3 and anti-HCMV results. View Source
• [2] Wang, S. K.; Duh, C. Y.; Wu, Y. C.; Wang, Y.; Cheng, M. C.; Soong, K.; Fang, L. S. Studies on Formosan Soft Corals, II. Cytotoxic Cembranolides from the Soft Coral Lobophytum michaelae. J. Nat. Prod. 1992, 55 (10), 1430–1435. Table 1, X-ray structure, physical data. View Source
• [3] SpectraBase. LOBOMICHAOLIDE – Compound with Spectra: 1 NMR. Compound ID: AfUZz1ccb8O. View Source